molecular formula C23H36O B412651 1-[4-(4-Nonylcyclohexyl)phenyl]ethanone

1-[4-(4-Nonylcyclohexyl)phenyl]ethanone

Cat. No.: B412651
M. Wt: 328.5g/mol
InChI Key: QRMQGUYQXLKOJE-UHFFFAOYSA-N
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Description

1-[4-(4-Nonylcyclohexyl)phenyl]ethanone is an acetophenone derivative characterized by a phenyl ring substituted at the para position with a 4-nonylcyclohexyl group. The nonylcyclohexyl moiety introduces significant steric bulk and lipophilicity, which may influence its physicochemical properties and biological interactions. The cyclohexyl group enhances rigidity, while the nonyl chain may improve membrane permeability in biological systems .

Properties

Molecular Formula

C23H36O

Molecular Weight

328.5g/mol

IUPAC Name

1-[4-(4-nonylcyclohexyl)phenyl]ethanone

InChI

InChI=1S/C23H36O/c1-3-4-5-6-7-8-9-10-20-11-13-22(14-12-20)23-17-15-21(16-18-23)19(2)24/h15-18,20,22H,3-14H2,1-2H3

InChI Key

QRMQGUYQXLKOJE-UHFFFAOYSA-N

SMILES

CCCCCCCCCC1CCC(CC1)C2=CC=C(C=C2)C(=O)C

Canonical SMILES

CCCCCCCCCC1CCC(CC1)C2=CC=C(C=C2)C(=O)C

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Comparison of Key Structural Features and Physical Properties

Compound Name Substituent(s) Molecular Formula Notable Properties/Data Reference
1-[4-(4-Nonylcyclohexyl)phenyl]ethanone 4-Nonylcyclohexyl C₂₉H₄₆O High lipophilicity (inferred) N/A
1-(4-Cyclohexylphenyl)ethanone Cyclohexyl C₁₄H₁₈O NIST-reported stability, used in materials
1-(4′-Methoxybiphenyl-4-yl)ethanone Biphenyl, methoxy C₁₅H₁₄O₂ ChemSpider ID: 13021-18-6
1-(4-Ethylphenoxyphenyl)ethanone Ethylphenoxy C₁₆H₁₆O₂ Melting point: Not reported; 95% purity
1-(4-Methylphenyl)ethanone Methyl C₉H₁₀O Freezing point: 59.6°C

Key Observations :

  • Methoxy and ethylphenoxy groups introduce polarity, affecting solubility and reactivity in synthetic pathways (e.g., Claisen-Schmidt condensation) .

Key Observations :

  • Antimicrobial Activity: Chalcone derivatives synthesized from ethanones (e.g., 1-[4-(imidazolyl)phenyl]ethanone) exhibit broad-spectrum antimicrobial effects, likely due to their conjugated π-system disrupting microbial membranes .
  • Enzyme Inhibition: Pyridine-based ethanones (e.g., UDO) target CYP51, a critical enzyme in ergosterol biosynthesis, demonstrating efficacy comparable to posaconazole against Trypanosoma cruzi .

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